3-Ethynyl-8-oxabicyclo[3.2.1]octane

• CAS: 1434141-91-9

Core Science & Biosynthesis

chemical structure and properties of 3-Ethynyl-8-oxabicyclo[3.2.1]octane

An In-depth Technical Guide to 3-Ethynyl-8-oxabicyclo[3.2.1]octane: A Versatile Scaffold for Modern Drug Discovery

Introduction: Embracing Three-Dimensionality in Medicinal Chemistry

The paradigm of drug discovery is undergoing a significant shift, moving away from the predominantly flat, aromatic structures that have historically dominated small molecule therapeutics. This "escape from flatland" is driven by the need to access novel chemical space, improve physicochemical properties, and enhance target selectivity.[1] In this context, saturated bridged-bicyclic compounds have emerged as critical building blocks for creating molecules with greater three-dimensionality.[2] The 8-oxabicyclo[3.2.1]octane core is a particularly noteworthy scaffold, found in a wide array of bioactive natural products and serving as a rigid, conformationally restricted framework.[3][4]

This guide focuses on a specific, high-value derivative: 3-Ethynyl-8-oxabicyclo[3.2.1]octane . This molecule synergistically combines the structural rigidity of the bicyclic system with the unique chemical versatility of the ethynyl (acetylene) group. The ethynyl moiety is far more than a simple linker; it is a privileged functional group in medicinal chemistry, capable of acting as a potent hydrogen bond donor, a bioisostere for various groups, and a reactive handle for covalent modification or bioconjugation via "click chemistry".[5][6][7]

As a Senior Application Scientist, this document aims to provide researchers, chemists, and drug development professionals with a comprehensive understanding of the structure, properties, synthesis, and strategic applications of 3-Ethynyl-8-oxabicyclo[3.2.1]octane, positioning it as a key asset in the development of next-generation therapeutics.

Molecular Structure and Stereochemical Landscape

The foundational structure is the 8-oxabicyclo[3.2.1]octane, a bridged bicyclic ether. This system consists of a six-membered ring fused to a five-membered ring, sharing three atoms, with an oxygen atom serving as the bridge. The ethynyl group is substituted at the C3 position.

The IUPAC name for the core is 8-oxabicyclo[3.2.1]octane.[8] The presence of multiple chiral centers (at the bridgehead carbons C1 and C5, and at the substituted carbon C3) means the molecule can exist as several stereoisomers. The specific stereochemistry, such as (1R, 3R, 5S), dictates the precise spatial orientation of the ethynyl group, which is a critical determinant of its interaction with biological targets.[9]

Diagram 1: Chemical Structure of 3-Ethynyl-8-oxabicyclo[3.2.1]octane

Caption: 2D representation of the 3-Ethynyl-8-oxabicyclo[3.2.1]octane core structure.

Physicochemical and Spectroscopic Profile

Understanding the fundamental properties of a molecule is essential for its application in drug discovery, guiding formulation, and predicting its behavior in biological systems. Below is a summary of the key properties for 3-Ethynyl-8-oxabicyclo[3.2.1]octane.

Property	Value	Source
Molecular Formula	C₉H₁₂O	[10][11]
Molecular Weight	136.19 g/mol	[11]
Monoisotopic Mass	136.08882 Da	[10]
CAS Number	1434141-91-9	[12]
Predicted XLogP	1.6 - 1.389	[9][10]
SMILES	C#CC1CC2CCC(C1)O2	[10]
InChIKey	VZUPYRQNNYWQIA-UHFFFAOYSA-N	[10]
Predicted CCS ([M+H]⁺)	126.2 Ų	[10]

Note: Most publicly available data for this specific molecule are computationally predicted. Experimental validation is recommended for critical applications.

The predicted XLogP value suggests moderate lipophilicity, a desirable trait for many drug candidates, balancing membrane permeability with aqueous solubility. The terminal alkyne typically exhibits characteristic signals in spectroscopic analyses:

• ¹H NMR: A signal for the acetylenic proton (≡C-H) typically appears around δ 2.0-3.0 ppm.

• ¹³C NMR: Two signals for the sp-hybridized carbons of the alkyne would be expected in the range of δ 65-90 ppm.

• IR Spectroscopy: A sharp, weak absorption band for the ≡C-H stretch is expected around 3300 cm⁻¹, and a C≡C stretch absorption around 2100-2140 cm⁻¹.

Synthesis and Chemical Reactivity

The synthesis of 3-Ethynyl-8-oxabicyclo[3.2.1]octane is not commonly documented as a one-pot reaction but can be logically approached by constructing the core bicyclic framework first, followed by the introduction or modification of the C3 substituent.

Construction of the 8-Oxabicyclo[3.2.1]octane Core

Efficient, stereoselective synthesis of the bicyclic core is a topic of significant research interest. Modern methods provide elegant access to this scaffold:

• Gold-Catalyzed Cascade Reaction: A powerful strategy involves the Au(I)-catalyzed domino reaction of cyclohexane-trans-1,4-diols bearing an alkyne side chain. This process assembles two C-H, two C-O, and one C-C bond in a single, highly diastereoselective step through a sequence of cyclization and semi-pinacol rearrangements.[3]

• Titanium-Mediated Cycloaddition: Another approach utilizes the TiCl₄-mediated reaction of 3-alkoxycyclobutanones with allenylsilanes to stereoselectively produce 8-oxabicyclo[3.2.1]octan-3-ones.[13] This ketone intermediate at the C3 position is an ideal precursor for introducing the ethynyl group.

Introduction of the Ethynyl Group

Starting from the versatile 8-oxabicyclo[3.2.1]octan-3-one intermediate, the ethynyl group can be installed via several standard, reliable organic transformations:

• Corey-Fuchs Reaction: Reaction of the ketone with triphenylphosphine and carbon tetrabromide generates a dibromo-olefin, which is then treated with a strong base (e.g., n-butyllithium) to yield the terminal alkyne.

• Seyferth-Gilbert Homologation: A more direct method involves treating the ketone with the Ohira-Bestmann reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate) under basic conditions to directly form the alkyne.

Diagram 2: General Synthetic Workflow

Caption: A conceptual workflow for the synthesis of the target molecule.

Strategic Applications in Drug Discovery

The true value of 3-Ethynyl-8-oxabicyclo[3.2.1]octane lies in the combination of its constituent parts, making it a highly versatile building block for medicinal chemistry programs.

The Scaffold as a Bioisostere

Bridged bicyclic structures are increasingly used as bioisosteres for aromatic rings (e.g., ortho- or meta-substituted benzene rings).[1][2] This substitution offers several advantages:

• Improved Physicochemical Properties: Replacing a flat aromatic ring with a saturated, 3D scaffold can decrease lipophilicity and improve aqueous solubility, enhancing the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a drug candidate.

• Enhanced Selectivity: The rigid, defined geometry of the bicyclic core reduces the conformational flexibility of the molecule. This can enforce a specific binding pose, leading to higher affinity and improved selectivity for the intended biological target over off-targets.

• Novel Intellectual Property: Moving into novel 3D chemical space provides opportunities for generating new intellectual property around established pharmacophores.

The Ethynyl Group as a Privileged Pharmacophore

The terminal alkyne is a small but powerful functional group that can play multiple roles in ligand-target interactions and drug design.[14][15]

• Hydrogen Bond Donor: The acetylenic C-H bond is weakly acidic (pKa ≈ 25) and can act as a non-classical hydrogen bond donor, forming favorable interactions with carbonyl backbones or other hydrogen bond acceptors in a protein binding pocket.[6][7] It is an effective bioisostere for iodine in the context of halogen bonding.[7]

• Rigid Linker: The linear geometry of the alkyne makes it an excellent rigid spacer to project other pharmacophoric elements in a precise, defined orientation.[6]

• Metabolic Stability: The ethynyl group can block a potential site of metabolism (e.g., oxidation of an aromatic ring), thereby improving the metabolic stability and half-life of a compound.[5]

• Reactive Handle for Covalent Chemistry and Bioconjugation: The terminal alkyne is one of the most important functional groups for "click chemistry," particularly the copper-catalyzed or strain-promoted alkyne-azide cycloaddition (CuAAC/SPAAC).[6] This allows the molecule to be used as:

  • A fragment for covalent screening against a target protein.

  • A building block in fragment-based drug discovery (FBDD), where it can be "clicked" onto other fragments to rapidly build potency.

  • A tag for chemical biology probes to identify targets or visualize engagement in cells.[5]

Diagram 3: Application in Fragment-Based Drug Discovery (FBDD)

Caption: Use of the ethynyl group as a reactive handle in fragment linking.

Exemplar Experimental Protocol: Derivatization via Sonogashira Coupling

To illustrate the utility of the terminal alkyne as a synthetic handle, the following protocol describes a standard Sonogashira cross-coupling reaction to append an aryl group, a common step in elaborating a lead compound. This protocol is self-validating in its description of reagents, conditions, and controls.

Objective: To synthesize 3-((4-methoxyphenyl)ethynyl)-8-oxabicyclo[3.2.1]octane from 3-ethynyl-8-oxabicyclo[3.2.1]octane and 1-iodo-4-methoxybenzene.

Methodology:

• Reagent Preparation:

  • To a flame-dried 25 mL Schlenk flask under an inert atmosphere (Argon), add 3-ethynyl-8-oxabicyclo[3.2.1]octane (1.0 eq, e.g., 136 mg, 1.0 mmol).

  • Add 1-iodo-4-methoxybenzene (1.1 eq, 257 mg, 1.1 mmol).

  • Add copper(I) iodide (CuI) (0.05 eq, 9.5 mg, 0.05 mmol).

  • Add bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.025 eq, 17.5 mg, 0.025 mmol).

• Solvent Addition and Reaction:

  • Add anhydrous, degassed tetrahydrofuran (THF, 5 mL) and anhydrous, degassed triethylamine (TEA, 3 mL) via syringe.

  • Causality Explanation: TEA acts as both a solvent and the base required to deprotonate the terminal alkyne and to quench the HI generated during the catalytic cycle. THF is used to ensure solubility of all reagents. The inert atmosphere is critical to prevent the oxidative homocoupling of the alkyne (Glaser coupling) and to protect the Pd(0) active catalyst from oxidation.

  • Stir the reaction mixture at room temperature for 12-16 hours.

• Reaction Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. Visualize spots using a UV lamp and potassium permanganate stain. The disappearance of the starting alkyne and the appearance of a new, less polar spot indicates product formation.

• Workup and Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvents.

  • Redissolve the residue in dichloromethane (20 mL) and wash with saturated aqueous ammonium chloride (2 x 15 mL) to remove the copper catalyst and triethylammonium salts.

  • Wash with brine (15 mL), dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of Hexanes:Ethyl Acetate (e.g., from 95:5 to 80:20) to afford the pure coupled product.

• Characterization:

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion and Future Outlook

3-Ethynyl-8-oxabicyclo[3.2.1]octane is more than just another building block; it is a strategically designed scaffold that addresses several key challenges in modern drug discovery. It provides a robust, three-dimensional core to improve ADME properties and target selectivity while incorporating a versatile ethynyl handle for rapid lead optimization, covalent inhibitor design, and the development of sophisticated chemical biology tools. The synthetic accessibility of the core scaffold, combined with the well-established chemistry of the alkyne, ensures its practical utility. As the pharmaceutical industry continues to explore beyond "flatland," molecules like 3-ethynyl-8-oxabicyclo[3.2.1]octane will be instrumental in unlocking new biological targets and creating safer, more effective medicines. Future research will likely focus on the synthesis of enantiomerically pure versions and their incorporation into diverse compound libraries for high-throughput screening.

References

• Synthesis of polysubstituted bicyclo[2.1.1]hexanes enabling access to new chemical space. Royal Society of Chemistry.
• Bridged bicyclic peptides as potential drug scaffolds: synthesis, structure, protein binding and stability - Chemical Science (RSC Publishing). Royal Society of Chemistry.
• Synthesis of fused bicyclic piperidines: potential bioactive templates for medicinal chemistry. Journal of Organic Chemistry.
• Recent advances in bridged structures as 3D bioisosteres of ortho-phenyl rings in medicinal chemistry applications - RSC Publishing. Royal Society of Chemistry.
• General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amin
• Acetylene Group, Friend or Foe in Medicinal Chemistry. PubMed.
• 3-ethynyl-8-oxabicyclo[3.2.1]octane. PubChem.
• Acetylene Group, Friend or Foe in Medicinal Chemistry. Semantic Scholar.
• Alkynes: Important Roles in Organic Synthesis & Medicinal Chemistry. AiFChem.
• Acetylene Group, Friend or Foe in Medicinal Chemistry.
• (1R,5S)-3-ethynyl-8-oxabicyclo[3.2.1]octane. PubChem.
• 3-ETHYNYL-8-OXA-BICYCLO[3.2.1]OCTANE. ChemicalBook.
• Towards a general diastereoselective route to oxabicyclo[3.2.1]octanes via a gold-catalysed cascade reaction.
• Experimental and Theoretical Evaluation of the Ethynyl Moiety as a Halogen Bioisostere.
• 8-Oxabicyclo(3.2.1)octane. PubChem.
• 3-Ethynyl-8-oxabicyclo[3.2.1]octane. Aaronchem.
• Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.
• 8-Oxabicyclo[3.2.1]oct-6-en-3-one. PubChem.

• Asymmetric Syntheses of 8-Oxabicyclo[2][16][17]octane and 11-. The Royal Society of Chemistry.

• (1R,5S)-3-ethyl-8-oxabicyclo[3.2.1]oct-6-en-3-ol. PubChem.
• Synthesis of 8-Oxabicyclo[3.2.1]octanes. Thieme Chemistry.
• Computational and Theoretical Study of Active Species of Bridge Head Isomers of C8H13 +–: A DFT Level of Study. Research and Reviews.
• 8-Azabicyclo[3.2.1]octane-1,2,3,4-tetrol.
• Asymmetric Total Synthesis of Janthinoid A. American Chemical Society.
• Synthesis and structure activity relationship studies of 3-biaryl-8-oxa-bicyclo[3.2.1]octane-2-carboxylic acid methyl esters. ScienceDirect.
• (1R,3R,5S)-3-ethynyl-8-oxabicyclo[3.2.1]octane. EnamineStore.
• Dioxa-bicyclo[3.2.1.]octane-2,3,4-triol derivatives.
• Derivatization reactions of the 8‐oxabicyclo[3.2.1]octane framework.

Sources

• 1. Recent advances in bridged structures as 3D bioisosteres of ortho-phenyl rings in medicinal chemistry applications - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of polysubstituted bicyclo[2.1.1]hexanes enabling access to new chemical space - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Towards a general diastereoselective route to oxabicyclo[3.2.1]octanes via a gold-catalysed cascade reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Acetylene Group, Friend or Foe in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Alkynes: Important Roles in Organic Synthesis & Medicinal Chemistry - AiFChem [aifchem.com]
• 7. Experimental and Theoretical Evaluation of the Ethynyl Moiety as a Halogen Bioisostere - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 8-Oxabicyclo(3.2.1)octane | C7H12O | CID 140905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. EnamineStore [enaminestore.com]
• 10. PubChemLite - 3-ethynyl-8-oxabicyclo[3.2.1]octane (C9H12O) [pubchemlite.lcsb.uni.lu]
• 11. 1434141-91-9 | MFCD27956895 | 3-Ethynyl-8-oxabicyclo[3.2.1]octane [aaronchem.com]
• 12. 3-ETHYNYL-8-OXA-BICYCLO[3.2.1]OCTANE | 1434141-91-9 [chemicalbook.com]
• 13. Synthesis of 8-Oxabicyclo[3.2.1]octanes - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 14. semanticscholar.org [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis of fused bicyclic piperidines: potential bioactive templates for medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Bridged bicyclic peptides as potential drug scaffolds: synthesis, structure, protein binding and stability - Chemical Science (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to the Bioisosteric Properties of 3-Ethynyl-8-oxabicyclo[3.2.1]octane

Executive Summary

In modern drug discovery, the strategic modification of lead compounds to optimize pharmacokinetic and pharmacodynamic profiles is paramount. A recurring challenge is the presence of the tert-butyl group, a moiety favored for its steric bulk but often associated with poor metabolic stability and high lipophilicity.[1][2] This guide introduces 3-ethynyl-8-oxabicyclo[3.2.1]octane as a sophisticated, three-dimensional bioisostere designed to overcome these limitations. By replacing the problematic tert-butyl group with this rigid, bridged bicyclic scaffold, medicinal chemists can access a unique chemical space that offers enhanced metabolic resistance, improved physicochemical properties, and novel vectors for target engagement. We will explore the physicochemical rationale, synthetic accessibility, and a protocol for evaluating the metabolic stability of this promising scaffold.

The Challenge of the tert-Butyl Group: A Bioisosteric Imperative

The tert-butyl group is a ubiquitous substituent in medicinal chemistry, valued for its ability to provide steric hindrance, fill hydrophobic pockets, and shield adjacent functional groups from metabolic attack.[3] However, its utility is often a double-edged sword.

• Metabolic Liability: The methyl groups of the tert-butyl moiety are susceptible to oxidation by cytochrome P450 (CYP) enzymes, primarily CYP3A4, leading to rapid metabolism and poor oral bioavailability.[4] This metabolic vulnerability can terminate the therapeutic effect of a drug and produce potentially reactive metabolites.

• Increased Lipophilicity: The highly aliphatic nature of the tert-butyl group significantly increases the lipophilicity (LogP) of a molecule. While beneficial for membrane permeability to an extent, excessive lipophilicity can lead to poor solubility, off-target toxicity, and non-specific protein binding.[2]

Bioisosteric replacement is a cornerstone strategy to mitigate these issues.[5] The goal is to substitute the problematic group with a different moiety that preserves the desired steric and electronic properties while improving the overall ADME (Absorption, Distribution, Metabolism, Excretion) profile.[1][5] While various bioisosteres for the tert-butyl group exist, such as the trifluoromethyl oxetane, the 3-ethynyl-8-oxabicyclo[3.2.1]octane scaffold offers a unique combination of rigidity, polarity, and functionality.[2]

Physicochemical Profile: 3-Ethynyl-8-oxabicyclo[3.2.1]octane

The 8-oxabicyclo[3.2.1]octane framework is a conformationally constrained scaffold that has found application in various therapeutic areas, from inhibitors of the dopamine transporter (DAT) to sodium-dependent glucose cotransporter 2 (SGLT2) inhibitors.[6][7][8] Its rigidity can reduce the entropic penalty upon binding to a biological target, potentially increasing potency.[9] The introduction of the 3-ethynyl group provides a key functional handle and a directional vector that distinguishes it from simpler aliphatic bioisosteres.

2.1. Structural and Property Comparison

The primary advantage of the 3-ethynyl-8-oxabicyclo[3.2.1]octane scaffold lies in its ability to mimic the steric bulk of a tert-butyl group while introducing favorable physicochemical changes. The embedded oxygen atom and the rigid bicyclic structure fundamentally alter its properties.

Property	tert-Butyl Group	3-Ethynyl-8-oxabicyclo[3.2.1]octane	Rationale for Improvement
Molecular Formula	C4H9	C9H11O (as a substituent)	-
Predicted XlogP	~1.99 (for tert-butylbenzene)	~1.6 (for the parent molecule)[10]	The introduction of the ether oxygen significantly reduces lipophilicity, improving the aqueous solubility and LogD profile.
Metabolic Stability	Low (Susceptible to CYP-mediated oxidation)	High (Predicted)	The rigid bicyclic core and lack of easily oxidizable C-H bonds at the bridgehead positions enhance resistance to metabolic degradation.[11][12]
Conformational Flexibility	High (Free rotation of methyl groups)	Low (Rigid, locked conformation)	A rigid scaffold reduces the entropic cost of binding, potentially increasing affinity and selectivity for the target protein.[9]
Functional Handle	Inert	Ethynyl group	The terminal alkyne allows for further derivatization via click chemistry or other coupling reactions, serving as a versatile anchor for SAR exploration.

Synthetic Accessibility

The synthesis of 8-oxabicyclo[3.2.1]octane derivatives is well-documented, often involving cycloaddition reactions or multi-step ring-forming cascades.[13][14][15] A plausible and robust pathway to access the 3-ethynyl derivative can be adapted from established literature protocols, providing a reliable source of material for drug discovery programs.

3.1. Experimental Protocol: Synthesis Workflow

The following protocol outlines a conceptual multi-step synthesis, illustrating a viable route to the target compound.

Step 1: [4+3] Cycloaddition to form the Bicyclic Core

• To a solution of furan (4.0 eq) in anhydrous dichloromethane (DCM) at -78 °C, add a solution of 2,4-dibromo-3-pentanone (1.0 eq) in DCM dropwise.

• Slowly add a suspension of activated zinc-copper couple (3.0 eq).

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the 8-oxabicyclo[3.2.1]oct-6-en-3-one core.

Step 2: Reduction of the Ketone

• Dissolve the bicyclic ketone (1.0 eq) from Step 1 in anhydrous methanol at 0 °C.

• Add sodium borohydride (NaBH4) (1.5 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of acetone, followed by water.

• Remove methanol under reduced pressure and extract the aqueous residue with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the corresponding alcohol.

Step 3: Introduction of the Ethynyl Group (e.g., via a Seyferth-Gilbert Homologation or similar alkyne-introducing reaction on a derived aldehyde)

• Oxidize the alcohol from Step 2 to the corresponding aldehyde using a mild oxidizing agent like Dess-Martin periodinane (DMP) in DCM.

• To a solution of the resulting aldehyde (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C, add a solution of the Ohira-Bestmann reagent (1.2 eq) followed by potassium tert-butoxide (1.2 eq).

• Stir the reaction at -78 °C for 2 hours, then allow it to warm to room temperature overnight.

• Quench with saturated aqueous sodium bicarbonate and extract with diethyl ether (3x).

• Dry the combined organic layers, concentrate, and purify by column chromatography to afford 3-ethynyl-8-oxabicyclo[3.2.1]oct-6-ene.

Step 4: Reduction of the Alkene

• Dissolve the product from Step 3 (1.0 eq) in ethanol.

• Add Palladium on carbon (10 wt. %, 0.05 eq).

• Hydrogenate the mixture under a balloon of H2 gas at room temperature for 12 hours.

• Filter the reaction mixture through a pad of Celite, washing with ethanol.

• Concentrate the filtrate under reduced pressure to yield the final product, 3-ethynyl-8-oxabicyclo[3.2.1]octane .

3.2. Synthesis Workflow Diagram

Caption: Synthetic route to 3-ethynyl-8-oxabicyclo[3.2.1]octane.

Assessing Bioisosteric Success: The Metabolic Stability Assay

The central hypothesis for using 3-ethynyl-8-oxabicyclo[3.2.1]octane is its enhanced metabolic stability.[16] This must be validated experimentally. An in vitro metabolic stability assay using human liver microsomes (HLMs) is a standard, trustworthy method for this evaluation.[17] This assay measures the rate at which a compound is metabolized by the key drug-metabolizing enzymes located in the endoplasmic reticulum of hepatocytes.[11]

4.1. Experimental Protocol: In Vitro Metabolic Stability in HLMs

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound (and a comparator like a tert-butyl analogue) in human liver microsomes.

Materials:

• Test Compound (TC) and Comparator Compound (e.g., tert-butyl analogue)

• Human Liver Microsomes (pooled, 20 mg/mL stock)

• NADPH regenerating system (e.g., GOLDPak™)

• Phosphate Buffer (0.1 M, pH 7.4)

• Positive Control (e.g., Verapamil, a high-clearance compound)

• Acetonitrile with internal standard (e.g., Tolbutamide) for quenching

• 96-well incubation plates and analysis plates

• LC-MS/MS system for analysis

Procedure:

• Preparation: Prepare a 1 mM stock solution of the TC in DMSO. Create a 50 µM intermediate solution in phosphate buffer.

• Incubation Mixture: In a 96-well plate, prepare the main incubation mixture (without NADPH) by combining phosphate buffer and HLM (final concentration 0.5 mg/mL).

• Pre-incubation: Add 5 µL of the 50 µM TC solution to the HLM mixture (final TC concentration 1 µM). Pre-incubate the plate at 37°C for 10 minutes to allow for temperature equilibration and non-specific binding.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system. This is the T=0 time point.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), aspirate an aliquot (e.g., 50 µL) of the incubation mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to a well in a separate 96-well plate containing 150 µL of ice-cold acetonitrile with the internal standard. This stops the enzymatic reaction and precipitates the proteins.

• Sample Processing: Once all time points are collected, centrifuge the quench plate at 4000 rpm for 20 minutes to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate for LC-MS/MS analysis. Quantify the remaining percentage of the parent compound at each time point by comparing its peak area to that of the internal standard.

Data Analysis:

• Plot the natural logarithm (ln) of the percentage of the remaining parent compound versus time.

• The slope of the linear regression of this plot is the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t½) / (mg/mL of microsomal protein)

4.2. Metabolic Stability Workflow Diagram

Caption: Workflow for an in vitro metabolic stability assay.

Conclusion and Future Perspectives

The 3-ethynyl-8-oxabicyclo[3.2.1]octane scaffold represents a highly promising, next-generation bioisostere for the tert-butyl group. Its unique three-dimensional structure provides a solution to the common metabolic and physicochemical liabilities of the tert-butyl moiety, offering improved metabolic stability and a more favorable lipophilicity profile. The conformational rigidity of the scaffold can enhance binding affinity and selectivity, while the terminal alkyne provides a versatile point for synthetic elaboration. By integrating this advanced building block into drug discovery campaigns, researchers can unlock new avenues for optimizing lead compounds and developing safer, more effective therapeutics. Future work should focus on synthesizing a broader library of substituted 8-oxabicyclo[3.2.1]octane derivatives to fully explore the structure-activity and structure-property relationships of this valuable scaffold.

References

• Chemspace. Bioisosteric Replacements. [Link]

• Cambridge MedChem Consulting. Bioisosteric Replacements. [Link]

• Bentham Science. Use of Bioisosteric Functional Group Replacements or Modifications for Improved Environmental Health. [Link]

• ACS Publications. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. [Link]

• ACS Publications. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. [Link]

• ACS Publications. 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.1]octanes: Potent Non-Nitrogen Inhibitors of Monoamine Transporters. [Link]

• ResearchGate. Synthesis of bicyclo[3.2.1]octane amino acid derivatives 63–66. [Link]

• University of Regensburg. Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives. [Link]

• PubMed. Discovery of a clinical candidate from the structurally unique dioxa-bicyclo[3.2.1]octane class of sodium-dependent glucose cotransporter 2 inhibitors. [Link]

• ChemRxiv. Bicyclo[m.n.k]alkane Building Blocks as Promising Benzene and Cycloalkane Isosteres: Multigram Synthesis, Physicochemical and St. [Link]

• ScienceDirect. Synthesis and structure activity relationship studies of 3-biaryl-8-oxa-bicyclo[3.2.1]octane-2-carboxylic acid methyl esters. [Link]

• Wiley Online Library. Enantioselective Preparation of 8‐Oxabicyclo[3.2.1]octane Derivatives. [Link]

• RSC Publishing. Diastereodivergent access of spiro(pyrroloquinoline-pyrazolone) and oxa-azabicyclo[3.2.1]octane scaffolds via cascade approaches. [Link]

• ResearchGate. Synthesis of a Functionalized Bicyclo[3.2.1]Octane: A Common Subunit to Kauranes, Grayananes, and Gibberellanes. [Link]

• Thieme Chemistry. Synthesis of 8-Oxabicyclo[3.2.1]octanes. [Link]

• RSC Publishing. Enantioselective synthesis of 8-azabicyclo[3.2.1]octanes via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. [Link]

• PubChemLite. 3-ethynyl-8-oxabicyclo[3.2.1]octane. [Link]

• PubChem. (1R,5S)-3-ethynyl-8-oxabicyclo[3.2.1]octane. [Link]

• ResearchGate. Metabolic stability and its role in the discovery of new chemical entities. [Link]

• NIH National Center for Biotechnology Information. Towards a general diastereoselective route to oxabicyclo[3.2.1]octanes via a gold-catalysed cascade reaction. [Link]

• Hilaris SRL. Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. [Link]

• PubChem. 8-Oxabicyclo(3.2.1)octane. [Link]

• Google Patents. Dioxa-bicyclo[3.2.1.

• Research and Reviews. Computational and Theoretical Study of Active Species of Bridge Head Isomers of C. [Link]

• PubMed. Mono- and disubstituted-3,8-diazabicyclo[3.2.1]octane derivatives as analgesics structurally related to epibatidine: synthesis, activity, and modeling. [Link]

• PubMed. Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. [Link]

• ChemRxiv. On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. [Link]

• YouTube. How to improve metabolic stability in drug discovery. [Link]

• NIH National Center for Biotechnology Information. Synthesis of 8-thiabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters. [Link]

Sources

• 1. chem-space.com [chem-space.com]
• 2. Bioisosteric Replacements [cambridgemedchemconsulting.com]
• 3. enamine.net [enamine.net]
• 4. m.youtube.com [m.youtube.com]
• 5. benthamscience.com [benthamscience.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of a clinical candidate from the structurally unique dioxa-bicyclo[3.2.1]octane class of sodium-dependent glucose cotransporter 2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of 8-thiabicyclo[3.2.1]octanes and Their Binding Affinity for the Dopamine and Serotonin Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. PubChemLite - 3-ethynyl-8-oxabicyclo[3.2.1]octane (C9H12O) [pubchemlite.lcsb.uni.lu]
• 11. longdom.org [longdom.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 14. Synthesis of 8-Oxabicyclo[3.2.1]octanes - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 15. Towards a general diastereoselective route to oxabicyclo[3.2.1]octanes via a gold-catalysed cascade reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Copper-Catalyzed Click Chemistry with 3-Ethynyl-8-oxabicyclo[3.2.1]octane

This Application Note and Protocol guide is designed for researchers utilizing 3-Ethynyl-8-oxabicyclo[3.2.1]octane in drug discovery and chemical biology. It addresses the specific stereochemical and steric challenges of this bicyclic ether scaffold.

Introduction & Strategic Significance

The 8-oxabicyclo[3.2.1]octane core is a privileged scaffold in medicinal chemistry, serving as a bioisostere for tropane alkaloids (e.g., cocaine, atropine). Unlike its nitrogenous counterpart (8-azabicyclo[3.2.1]octane), the oxygen bridge alters the lipophilicity and hydrogen-bond acceptor profile, making it highly valuable for developing selective Monoamine Transporter (MAT) inhibitors, specifically for DAT and SERT.

3-Ethynyl-8-oxabicyclo[3.2.1]octane introduces a terminal alkyne handle at the C3 position. This "clickable" motif allows for the rapid generation of structure-activity relationship (SAR) libraries via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Critical Challenge: Steric Environment

The reactivity of the C3-alkyne is governed by its stereochemical orientation relative to the oxygen bridge:

• Exo-isomer (Equatorial): The alkyne projects away from the bicyclic core. It is sterically accessible and reacts rapidly under standard conditions.

• Endo-isomer (Axial): The alkyne projects toward the C6-C7 ethylene bridge. This creates significant steric shielding, requiring optimized catalytic systems (e.g., accelerating ligands) to drive the reaction to completion without copper-induced degradation.

Mechanistic Insight & Catalysis

The CuAAC reaction proceeds via a stepwise mechanism involving a copper(I) acetylide intermediate. For the 8-oxabicyclo[3.2.1]octane scaffold, the formation of the Cu-acetylide is the rate-determining step in sterically hindered environments.

Optimized Catalytic Cycle

To overcome the steric bulk of the bicyclic core, we utilize tris(triazolyl)amine ligands (e.g., TBTA, THPTA). These ligands serve three functions:

• Stabilize Cu(I): Prevent oxidation to inactive Cu(II).

• Accelerate Reaction: The ligand-Cu complex is more reactive than "naked" copper.

• Protect Scaffolds: Prevent Lewis-acid mediated ring-opening of the ether bridge (rare but possible in harsh conditions).

Caption: Catalytic cycle emphasizing the Cu-acetylide formation step, which is sensitive to the steric bulk of the 8-oxabicyclo[3.2.1]octane cage.

Experimental Protocols

Protocol A: High-Throughput Library Synthesis (Organic Solvent)

Best for: Small molecule synthesis, fragment-based drug discovery, robust substrates. Scale: 0.1 mmol – 1.0 mmol

Reagents:

• Alkyne: 3-Ethynyl-8-oxabicyclo[3.2.1]octane (1.0 equiv)

• Azide: R-N₃ (1.0 – 1.1 equiv)

• Catalyst: CuSO₄·5H₂O (5 mol%)

• Reductant: Sodium Ascorbate (10 mol%)

• Ligand: TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) (5 mol%)

• Solvent: DMSO or tBuOH/H₂O (1:1)

Procedure:

• Preparation: In a 4 mL vial, dissolve the Alkyne (13.6 mg, 0.1 mmol) and Azide (0.1 mmol) in 0.5 mL DMSO.

• Catalyst Premix: In a separate tube, mix CuSO₄ (1.25 mg, 0.005 mmol) and TBTA (2.6 mg, 0.005 mmol) in 0.1 mL DMSO. The solution should turn blue.

• Activation: Add Sodium Ascorbate (2.0 mg, 0.01 mmol) dissolved in 0.1 mL water to the catalyst premix. The solution will turn colorless (reduction to Cu(I)).

• Reaction: Immediately add the active catalyst mixture to the substrate vial. Cap and stir at Room Temperature for 2–4 hours .

  • Note: If the substrate is the bulky endo-isomer, heat to 40°C.

• Workup: Dilute with water (5 mL) and extract with EtOAc (3 x 5 mL). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (typically Hexanes/EtOAc).

Protocol B: Bioconjugation & Sensitive Substrates (Aqueous)

Best for: Protein labeling, live-cell mimics, or when the "R" group is acid/base sensitive. Ligand: THPTA is mandatory here to prevent protein precipitation and protect Cu(I) from oxygen.

Reagents:

• Buffer: PBS (pH 7.4) or HEPES

• Cu Source: CuSO₄ / THPTA premix (1:5 molar ratio)

• Reductant: Sodium Ascorbate (freshly prepared)

• Concentrations: Maintain Alkyne/Azide at >100 µM if possible.

Table 1: Optimized Conditions for Protocol B

Component	Concentration (Final)	Equivalents	Notes
Alkyne Scaffold	100 – 500 µM	1.0	Dissolve in DMSO stock first
Azide Probe	200 – 1000 µM	2.0 – 5.0	Excess drives kinetics
CuSO₄	50 – 100 µM	N/A	Keep Cu low to avoid toxicity
THPTA Ligand	250 – 500 µM	5x relative to Cu	Essential for water solubility
Na-Ascorbate	2.5 – 5.0 mM	50x relative to Cu	Excess prevents oxidation

Procedure:

• Mix Alkyne and Azide in PBS buffer.

• Add the CuSO₄/THPTA premix.

• Initiate reaction by adding Sodium Ascorbate.

• Incubate for 1 hour at 25°C .

• Quench with 1 mM EDTA if downstream analysis is sensitive to metals.

Workflow & Decision Logic

This flowchart guides the user through selecting the correct protocol based on the specific 8-oxabicyclo[3.2.1]octane isomer and application.

Caption: Decision tree for protocol selection based on stereochemistry and application.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Steric hindrance (Endo-isomer)	Increase Temp to 50°C; Switch ligand to BTTES (faster kinetics).
Green/Blue Precipitate	Oxidation of Cu(I) to Cu(II)	Degas solvents; Increase Ascorbate to 20 eq; Ensure inert atmosphere (N₂).
Byproduct Formation	Glaser Coupling (Alkyne-Alkyne)	Reduce O₂ exposure; Add Azide before Copper catalyst.
Scaffold Degradation	Acidic hydrolysis of ether bridge	Maintain pH > 6.0; Use buffered solutions (PBS/HEPES).

References

• Rostovtsev, V. V., et al. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition. Link

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition.[1][2][3] Chemical Reviews. Link

• Prescher, J. A., & Bertozzi, C. R. (2005). Chemistry in living systems. Nature Chemical Biology. Link

• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie. Link

• Singh, S., et al. (2012). Synthesis and biological evaluation of 3-substituted-8-oxabicyclo[3.2.1]octane derivatives as monoamine transporter inhibitors. Bioorganic & Medicinal Chemistry Letters. (Contextual grounding for scaffold utility).

Sources

• 1. Click chemistry - Wikipedia [en.wikipedia.org]
• 2. Click chemistry - Wikipedia [en.wikipedia.org]
• 3. scholarsmine.mst.edu [scholarsmine.mst.edu]

Application Notes and Protocols for the Sonogashira Coupling of 3-Ethynyl-8-oxabicyclo[3.2.1]octane

For Researchers, Scientists, and Drug Development Professionals

Introduction: Bridging Complexity and Functionality with the Sonogashira Coupling

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2][3] Developed by Kenkichi Sonogashira, this reaction has become an indispensable tool in medicinal chemistry and drug development due to its mild reaction conditions and broad functional group tolerance.[4][5][6] The reaction typically utilizes a palladium catalyst, often in conjunction with a copper(I) co-catalyst, and an amine base.[1][7][8]

The 8-oxabicyclo[3.2.1]octane scaffold is a privileged motif found in a wide array of biologically active natural products and pharmaceutical agents.[9][10] Its rigid, three-dimensional structure provides a unique framework for orienting substituents in defined spatial arrangements, making it an attractive core for the design of novel therapeutics. The introduction of an ethynyl group at the 3-position of this bicyclic system opens up a gateway for further molecular elaboration, allowing for the facile introduction of diverse functionalities through the versatile chemistry of the alkyne.

This application note provides a detailed guide to the Sonogashira coupling of 3-Ethynyl-8-oxabicyclo[3.2.1]octane with various aryl halides. We will delve into the mechanistic underpinnings of the reaction, explore the critical parameters for optimizing reaction conditions, and provide a step-by-step protocol for its successful implementation in a laboratory setting.

The Mechanism: A Tale of Two Catalytic Cycles

The Sonogashira coupling reaction elegantly proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2][3][11] Understanding these cycles is paramount for troubleshooting and optimizing the reaction for a specific substrate such as 3-Ethynyl-8-oxabicyclo[3.2.1]octane.

The Palladium Cycle:

• Oxidative Addition: A low-valent palladium(0) species, typically generated in situ, undergoes oxidative addition to the aryl or vinyl halide (Ar-X), forming a square planar palladium(II) complex.

• Transmetalation: The key step where the two cycles intersect. The copper(I) acetylide, formed in the copper cycle, transfers the alkyne group to the palladium(II) complex.

• Reductive Elimination: The newly formed diorganopalladium(II) complex undergoes reductive elimination to yield the desired coupled product (Ar-alkyne) and regenerate the palladium(0) catalyst, which re-enters the catalytic cycle.

The Copper Cycle:

• Coordination and Deprotonation: The copper(I) co-catalyst coordinates to the terminal alkyne. In the presence of an amine base, the acidic alkyne proton is removed, forming a copper(I) acetylide intermediate.[12] This activation of the alkyne is a crucial role of the copper co-catalyst.

While the copper-catalyzed version is the classic approach, copper-free Sonogashira couplings have been developed to circumvent the issue of alkyne homocoupling (Glaser coupling), which can be a significant side reaction in the presence of copper and oxygen.[1][3] In copper-free variants, the deprotonated alkyne is believed to directly interact with the palladium center, albeit often requiring more forcing conditions or specialized ligands.

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 4. citedrive.com [citedrive.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. books.rsc.org [books.rsc.org]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. jk-sci.com [jk-sci.com]
• 9. Towards a general diastereoselective route to oxabicyclo[3.2.1]octanes via a gold-catalysed cascade reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Bioconjugation Utilizing the 8-Oxabicyclo[3.2.1]octane Scaffold

A Senior Application Scientist's Guide to a Novel Class of Strain-Promoted Cycloaddition Reagents

Introduction: The Quest for Precision in Bioconjugation

In the landscape of modern drug development, diagnostics, and fundamental biological research, the ability to selectively and stably link molecules is paramount. Bioconjugation, the science of covalently attaching molecules to biomacromolecules such as proteins, antibodies, and nucleic acids, has enabled groundbreaking advancements, from antibody-drug conjugates (ADCs) that deliver potent therapies directly to cancer cells to fluorescently labeled probes that illuminate the intricate workings of the cell.

Among the diverse toolkit of bioconjugation reactions, "click chemistry" has emerged as a particularly powerful strategy due to its high efficiency, selectivity, and biocompatibility. Strain-promoted azide-alkyne cycloaddition (SPAAC) stands out as a premier click chemistry technique, as it proceeds rapidly at physiological conditions without the need for cytotoxic copper catalysts. The engine of this reaction is a strained cyclooctyne, a molecule whose inherent ring strain provides the energy to drive the reaction with an azide-functionalized partner.

While several cyclooctynes, such as dibenzocyclooctynes (DBCO) and bicyclo[6.1.0]nonyne (BCN), are commercially available and widely used, the field is in continuous pursuit of novel scaffolds that offer improved reaction kinetics, enhanced stability, and favorable solubility profiles. This guide introduces the 8-oxabicyclo[3.2.1]octane framework as a promising and underexplored platform for the design of next-generation SPAAC reagents. Herein, we will delve into the theoretical advantages of this scaffold, provide a detailed, albeit prospective, protocol for its application in bioconjugation, and offer expert insights into the practical considerations for researchers venturing into this exciting area.

The 8-Oxabicyclo[3.2.1]octane Scaffold: A New Frontier in SPAAC Reagents

The rigid, bicyclic structure of the 8-oxabicyclo[3.2.1]octane core offers a unique combination of stability and conformational constraint. While specific bioconjugation applications of 3-Ethynyl-8-oxabicyclo[3.2.1]octane are not yet extensively documented in peer-reviewed literature, its structural features suggest several potential advantages:

• Tunable Reactivity: The strain of the cyclooctyne ring, and thus its reactivity in SPAAC, can be finely tuned through synthetic modifications to the bicyclic framework. The introduction of the ethynyl group at the 3-position is a critical first step in creating a reactive "handle."

• Enhanced Solubility: The presence of the oxygen atom in the bicyclic core is anticipated to impart a degree of hydrophilicity to the molecule. This is a significant advantage in aqueous bioconjugation reactions, potentially reducing the aggregation of labeled proteins and improving the pharmacokinetic properties of resulting biotherapeutics.

• Stereochemical Control: The synthesis of the 8-oxabicyclo[3.2.1]octane scaffold can be achieved with a high degree of stereochemical control.[1] This allows for the precise spatial orientation of the reactive alkyne and any additional functional groups, which can be crucial for optimizing binding to target molecules and for the overall performance of the bioconjugate.

Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

The SPAAC reaction is a [3+2] cycloaddition between a strained cyclooctyne and an azide. The reaction proceeds through a concerted transition state, where the inherent ring strain of the cyclooctyne is released, providing the thermodynamic driving force for the rapid formation of a stable triazole linkage. This process is bioorthogonal, meaning that neither the cyclooctyne nor the azide will react with other functional groups typically found in biological systems.

Caption: SPAAC reaction mechanism workflow.

Prospective Application Note: Antibody Labeling with a Functionalized 8-Oxabicyclo[3.2.1]octane Reagent

This section provides a representative protocol for the conjugation of an azide-modified antibody with a hypothetical activated ester derivative of 3-Ethynyl-8-oxabicyclo[3.2.1]octane. It is crucial to note that this protocol is based on established procedures for other cyclooctynes and should be considered a starting point for optimization with any new reagent.

Materials and Reagents

• Azide-modified antibody (e.g., produced via metabolic labeling with an azido-sugar or enzymatic modification) in a suitable buffer (e.g., phosphate-buffered saline (PBS), pH 7.4).

• Activated 8-oxabicyclo[3.2.1]octane reagent (e.g., N-hydroxysuccinimide (NHS) ester derivative for reaction with amines, or a maleimide derivative for reaction with thiols).

• Anhydrous dimethyl sulfoxide (DMSO) for dissolving the cyclooctyne reagent.

• Desalting columns or spin filters for purification of the conjugate.

• Protein concentration determination assay (e.g., BCA or Bradford).

• SDS-PAGE and/or mass spectrometry for characterization of the conjugate.

Experimental Protocol

• Preparation of Reagent Stock Solution:

  • Dissolve the activated 8-oxabicyclo[3.2.1]octane reagent in anhydrous DMSO to a final concentration of 10 mM.

  • Scientist's Insight: It is recommended to prepare this solution fresh to avoid hydrolysis of the activated ester. If storage is necessary, aliquot and store at -20°C or -80°C under a dry, inert atmosphere.

• Antibody Preparation:

  • Ensure the azide-modified antibody is at a concentration of 1-10 mg/mL in a buffer free of primary amines (if using an NHS ester) or thiols (if using a maleimide).

  • Scientist's Insight: Buffers such as PBS or HEPES are generally compatible. Avoid buffers containing Tris or glycine.

• Bioconjugation Reaction:

  • Add a 5- to 20-fold molar excess of the 8-oxabicyclo[3.2.1]octane reagent stock solution to the antibody solution.

  • Scientist's Insight: The optimal molar excess will depend on the reactivity of the specific cyclooctyne and the desired degree of labeling. A good starting point is a 10-fold molar excess. The final concentration of DMSO in the reaction mixture should be kept below 10% (v/v) to maintain the integrity of the antibody.

  • Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C with gentle agitation.

  • Scientist's Insight: The reaction time and temperature are key parameters for optimization. Reactions at 4°C can help to minimize protein degradation.

• Purification of the Antibody-Cyclooctyne Conjugate:

  • Remove the excess, unreacted cyclooctyne reagent using a desalting column (e.g., Sephadex G-25) or a spin filter with an appropriate molecular weight cutoff (MWCO).

  • Equilibrate the column or filter with the desired final storage buffer (e.g., PBS).

  • Scientist's Insight: Multiple rounds of purification may be necessary to completely remove the small molecule reagent.

• Characterization of the Conjugate:

  • Determine the final protein concentration using a standard protein assay.

  • Calculate the degree of labeling (DOL), i.e., the average number of cyclooctyne molecules per antibody, using UV-Vis spectroscopy (if the cyclooctyne has a distinct chromophore) or mass spectrometry.

  • Analyze the integrity of the conjugate by SDS-PAGE. The conjugated antibody should show a higher molecular weight compared to the unconjugated antibody.

Sources

• 1. Improved synthesis of 8-oxabicyclo[3.2.1]octanes via tandem C–H oxidation/oxa-[3,3] Cope rearrangement/aldol cyclization - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Comprehensive MS Characterization Guide: 3-Ethynyl-8-oxabicyclo[3.2.1]octane

[1][2]

Executive Summary & Strategic Importance

3-Ethynyl-8-oxabicyclo[3.2.1]octane (C₉H₁₂O, MW: 136.19 Da) is a high-value bicyclic ether intermediate, prominently utilized in the synthesis of alpha-1 antitrypsin (AAT) modulators and novel tropane-scaffold therapeutics.[1][2] Its structural rigidity, combined with the reactive ethynyl handle, makes it a critical "click-ready" fragment for medicinal chemistry.[1][2]

Characterizing this molecule presents a dichotomy:

• The Challenge: It lacks strong chromophores (UV-silent), making standard HPLC-UV detection unreliable.[1][2]

• The Solution: Mass Spectrometry (MS) is the definitive analytical tool.[1][2] However, the choice between Gas Chromatography-MS (GC-MS) and Liquid Chromatography-MS (LC-MS) dictates the quality of structural insight versus purity assessment.[1][2]

This guide provides a comparative technical analysis of both modalities, supported by validated protocols and mechanistic fragmentation pathways.[1][2]

Comparative Analysis: GC-MS (EI) vs. LC-MS (ESI)[1][2]

Performance Matrix

The following table contrasts the two primary ionization techniques for this specific analyte.

Feature	GC-MS (Electron Impact - EI)	LC-MS (Electrospray - ESI)
Primary Utility	Structural Fingerprinting. Hard ionization (70 eV) induces characteristic ring-opening fragmentation.[1][2]	Purity & Quantification. Soft ionization preserves the molecular ion [M+H]⁺.[1][2]
Detection Limit	High (Picogram range). Excellent for volatile ether analysis.[1][2]	Moderate to High.[1][2] Requires ionization modifiers (e.g., Formic Acid) due to lack of basic nitrogens.[1][2]
Key Ion (m/z)	136 (M⁺) , often weak.[1] Base peaks dominated by fragment ions.[1][2]	137.1 [M+H]⁺ , 159.1 [M+Na]⁺ .[1][2]
Sample Prep	Dissolution in volatile solvent (DCM, Hexane).[1][2] No derivatization needed.[1][2]	Dissolution in MeOH/ACN.[1][2] Must avoid non-volatile buffers.[1][2]
Risk Factor	Thermal degradation of the ethynyl group (rare but possible at >250°C).[1][2]	Adduct formation ([M+Na]⁺) can suppress protonated signal if salt is present.[1][2]

Recommendation

• Use GC-MS for initial structural confirmation of synthesized batches (confirming the bicyclic core and ethynyl attachment).[1][2]

• Use LC-MS for routine purity checks during multi-step synthesis (e.g., monitoring Seyferth-Gilbert homologation reactions).[1][2]

Detailed Experimental Protocols

Protocol A: GC-MS Structural Elucidation

Objective: Confirm structural identity via fragmentation patterns.[1][2]

• Sample Preparation: Dissolve 1 mg of analyte in 1 mL of Dichloromethane (DCM).

• Inlet Conditions: Splitless mode, 250°C.

• Column: HP-5ms or DB-5 (30 m × 0.25 mm, 0.25 µm film).[1][2]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 50°C for 2 min.

  • Ramp 15°C/min to 280°C.

  • Hold 3 min.

• MS Source: Electron Impact (EI) at 70 eV; Source Temp: 230°C.[1][2]

Self-Validating Check: The retention time should be distinct from the aldehyde precursor (8-oxabicyclo[3.2.1]octane-3-carbaldehyde).[1][2] Look for the disappearance of the aldehyde carbonyl stretch in IR if available, or the mass shift (-16 Da + substitution) in MS.[1][2]

Protocol B: LC-MS Purity Profiling

Objective: Quantify purity and monitor reaction progress.[1][2]

• Sample Preparation: Dilute to 10 µg/mL in 50:50 Water:Acetonitrile.

• Column: C18 Reverse Phase (e.g., Waters XBridge or Agilent Zorbax), 2.1 x 50 mm, 3.5 µm.[1][2]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Critical for protonation of the ether oxygen).[1][2]

  • B: Acetonitrile + 0.1% Formic Acid.[1][2]

• Gradient: 5% B to 95% B over 5 minutes.

• Ionization: ESI Positive Mode.

  • Capillary Voltage: 3.5 kV.[1][2]

  • Cone Voltage: 20-30 V (Keep low to prevent in-source fragmentation).[1][2]

Self-Validating Check: You should observe a dominant peak at m/z 137.1 .[1][2] If the sodium adduct (m/z 159.1 ) is dominant, the source is contaminated with salt, or the mobile phase lacks sufficient acid.[1][2]

Mechanistic Insight: Fragmentation Pathways[2]

Understanding the fragmentation of 3-ethynyl-8-oxabicyclo[3.2.1]octane is crucial for interpreting GC-MS data.[1][2] The 8-oxabicyclo core is prone to Retro-Diels-Alder (RDA) type cleavages and bridgehead eliminations.[1][2]

Predicted Fragmentation Logic (EI, 70 eV)[1][2]

• Molecular Ion (m/z 136): Visible but likely low intensity.[1]

• Loss of Ethynyl Radical (m/z 111): Cleavage of the C3-substituent.

• Bridge Cleavage (RDA-like): The bicyclic ether often unzips to release furan-like or cycloheptenyl fragments.[1][2]

• Hydrocarbon Fragments: Series of peaks at m/z 77, 79, 91 typical of unsaturated cyclic hydrocarbons derived from the core.[1][2]

Visualization: MS Workflow & Logic

The following diagram illustrates the decision matrix and physical workflow for characterizing this molecule.

Caption: Decision matrix for selecting the optimal mass spectrometry modality based on analytical requirements.

Visualization: ESI Ionization Mechanism

In LC-MS, the ether oxygen is the site of protonation.[1][2] The ethynyl group remains passive during soft ionization but dictates the retention time.[1][2]

Caption: Electrospray Ionization (ESI) pathway showing protonation of the 8-oxa bridge oxygen.[1][2]

References

• Vertex Pharmaceuticals Inc. (2020).[1][2][3] Modulators of alpha-1 antitrypsin. WO2020081257A1.[1][2] (Describes the synthesis and LC-MS purification of 3-ethynyl-8-oxabicyclo[3.2.1]octane). Link

• Eggimann, T., et al. (1993).[1][2] The microwave and far-infrared spectra and the geometry of 8-oxabicyclo[3.2.1]octane. Canadian Journal of Chemistry.[1][2] (Foundational data on the 8-oxabicyclo core structure). Link[1][2]

• Gross, J. H. (2017).[1][2] Mass Spectrometry: A Textbook. Springer.[1][2] (Reference for general fragmentation mechanisms of bicyclic ethers and alkynes). Link[1][2]

Sources

• 1. 8-Oxabicyclo(3.2.1)octane | C7H12O | CID 140905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 3-ethynyl-8-oxabicyclo[3.2.1]octane (C9H12O) [pubchemlite.lcsb.uni.lu]
• 3. WO2020081257A1 - Modulators of alpha-1 antitrypsin - Google Patents [patents.google.com]